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Compound of Interest

Compound Name:
Ethylenediaminetetraacetic acid

tetrasodium salt hydrate

Cat. No.: B151916 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

preventing the precipitation of ethylenediaminetetraacetic acid tetrasodium salt hydrate
(EDTA Na4) in buffer solutions.

Frequently Asked Questions (FAQs)
Q1: Why is my EDTA Na4 precipitating out of solution?

A1: Precipitation of EDTA Na4 can occur due to several factors, primarily related to the pH of

the buffer. EDTA Na4 is the salt of a weak acid and is highly soluble in alkaline conditions.[1][2]

[3] If the buffer pH drops, the tetrasodium salt can convert to less soluble forms, such as the

trisodium or disodium salts, leading to precipitation.[4] Precipitation can also occur in highly

concentrated alkaline solutions.

Q2: What is the optimal pH for keeping EDTA Na4 in solution?

A2: EDTA Na4 is most soluble and stable in alkaline solutions. A 1% aqueous solution of EDTA

Na4 has a pH of approximately 11.3.[1] To ensure complete dissolution and prevent

precipitation, especially when starting with other forms of EDTA like the disodium salt, it is
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recommended to adjust the pH to 8.0 or higher using a base like sodium hydroxide (NaOH).[5]

[6][7] The solubility of EDTA salts increases as the pH increases.[8][9]

Q3: Can the temperature of the buffer affect the solubility of EDTA Na4?

A3: The solubility of EDTA Na4 in water is not significantly dependent on temperature.[10]

Therefore, adjusting the temperature is not an effective method for dissolving precipitated

EDTA Na4 or for preventing its precipitation.

Q4: Does the form of EDTA Na4 (e.g., hydrate vs. anhydrous) affect its solubility?

A4: Commercial samples of EDTA Na4 are often available in a hydrated form, such as the

dihydrate or tetrahydrate.[1] However, the solubility characteristics of solutions prepared from

anhydrous or hydrated forms are the same, provided they are at the same pH.[1]

Q5: What is the maximum concentration of EDTA Na4 that can be dissolved in water?

A5: EDTA Na4 is highly soluble in water.[1] It is possible to prepare solutions up to

approximately 50% by weight (e.g., 50 grams of EDTA Na4 in 50 grams of water). A solution of

up to 1.45 M (approximately 550 mg/ml) can be prepared at room temperature, which will result

in a viscous solution with a pH of 10-11.[8][9][11]
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Problem Possible Cause Solution

White precipitate forms after

adding EDTA Na4 to the buffer.

The pH of the buffer is too low

(acidic or neutral).

Increase the pH of the solution

to 8.0 or higher by slowly

adding a base such as sodium

hydroxide (NaOH) while

stirring.[5][6][7]

Precipitate forms when mixing

EDTA Na4 solution with other

components.

The final buffer solution has a

pH below the optimal range for

EDTA Na4 solubility.

Check the pH of the final

solution and adjust it to be in

the alkaline range (pH > 8.0).

Prepare concentrated stock

solutions of individual

components and add the

EDTA Na4 solution last,

ensuring the final pH is

appropriate.

A "pudding-like" consistency is

observed.

The solution is a highly

concentrated alkaline solution

of EDTA Na4.

While EDTA Na4 is very

soluble, extremely high

concentrations in alkaline

conditions can lead to high

viscosity or precipitation.[8][9]

[11] Consider diluting the

solution to the desired working

concentration.

Experimental Protocol: Preparation of a 0.5 M EDTA
Na4 Stock Solution (pH 8.0)
This protocol describes the preparation of a 0.5 M stock solution of EDTA Na4 with a final pH of

8.0, ensuring complete dissolution and stability.

Materials:

Ethylenediaminetetraacetic acid tetrasodium salt hydrate (EDTA Na4)

Deionized or distilled water
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Sodium hydroxide (NaOH) solution (e.g., 10 M) or pellets

Magnetic stirrer and stir bar

pH meter

Graduated cylinder

Beaker

Volumetric flask

Procedure:

Weigh the EDTA Na4: Accurately weigh the required amount of EDTA Na4 for the desired

final volume. For example, for 1 liter of a 0.5 M solution, use the appropriate molecular

weight of your specific EDTA Na4 hydrate to calculate the mass.

Add Water: In a beaker, add the weighed EDTA Na4 to approximately 80% of the final

desired volume of deionized water (e.g., 800 ml for a 1 L solution).

Stir the Solution: Place the beaker on a magnetic stirrer and add a stir bar. Begin stirring the

solution. The EDTA Na4 may not fully dissolve at this stage.

Adjust the pH: Slowly add NaOH solution or pellets while continuously monitoring the pH

with a calibrated pH meter.[7] Continue adding NaOH until the pH of the solution reaches

8.0. The EDTA Na4 will completely dissolve as the pH approaches this value.[6][7]

Adjust the Final Volume: Once the EDTA Na4 is fully dissolved and the pH is stable at 8.0,

transfer the solution to a volumetric flask. Add deionized water to reach the final desired

volume.

Sterilization and Storage: If required, the solution can be sterilized by autoclaving.[8][9] Store

the solution at room temperature.

Quantitative Data Summary
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Property Value Notes

Solubility in Water Highly soluble[1] Up to 1030 g/L at 20°C[12][13]

pH of 1% Aqueous Solution ~11.3[1]
Indicates the alkaline nature of

the salt.

Maximum Solubility ~1.45 M (~550 mg/ml)[8][9][11] Results in a viscous solution.

Optimal pH for Dissolution ≥ 8.0[5][6][7]

Necessary to prevent

precipitation of less soluble

forms.

Temperature Effect on

Solubility
Not significant[10]

Heating is not an effective

method for dissolution.
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Caption: Troubleshooting workflow for EDTA Na4 precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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